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Compound of Interest

Compound Name: Avobenzone-13C3

Cat. No.: B1159130

Content Type: Operational Safety & Logistics Guide Audience: Research Scientists, EHS
Officers, and Analytical Chemists

PART 1: Executive Safety Summary & Substance Profile

Avobenzone-13C3 is a stable isotope-labeled derivative of the UV filter Avobenzone. It is
primarily used as an Internal Standard (IS) in mass spectrometry (LC-MS/GC-MS) for the
guantification of Avobenzone in biological or environmental matrices.

Critical Distinction: Stable vs. Radioactive
 |sotope Status:STABLE (Non-Radioactive).[1]

o Operational Implication: Do NOT dispose of this material in radioactive waste streams (e.g.,
14C or 3H bins). Doing so triggers unnecessary regulatory hold-ups and disposal costs. It
must be managed as Hazardous Chemical Waste.

Physicochemical & Hazard Profile
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Property Data / Classification Operational Relevance
Use parent CAS for waste
manifesting if specific isotope

CAS Number 70356-09-1 (Unlabeled Parent)

CAS is not listed in local EHS

database.

Molecular Formula

C1713C3H2203

Chemically identical to
Avobenzone; differentiates

only by mass (+3 Da).

Physical State

Solid (Pale Yellow Powder) or
Solution (e.g., in Methanol)

Disposal route depends

heavily on the solvent matrix.

Aquatic Toxicity

H410 / H413 (Very toxic to

aquatic life)

ZERO DRAIN DISPOSAL.

Strict prohibition on sewering.

RCRA Status (US)

Non-Listed (unless in

hazardous solvent)

Generally classified as "Non-
RCRA Regulated Chemical
Waste" unless dissolved in
D001 (Ignitable) solvents.

PART 2: Regulatory Classification & Environmental

Logic[3]

As a Senior Application Scientist, | must emphasize that while Avobenzone-13C3 is not

acutely toxic to humans (LD50 > 1000 mg/kg), its environmental persistence drives the

disposal protocol.

The "No-Drain" Imperative: Avobenzone is a "contaminant of emerging concern” (CEC). It

bioaccumulates in aquatic ecosystems and can degrade into toxic byproducts (e.g., chlorinated

phenols) when exposed to wastewater treatment disinfectants.

e Mechanism: Avobenzone acts as an endocrine disruptor in certain marine species.

o Compliance: Under EPA 40 CFR § 266.505 (and global equivalents), sewering hazardous

pharmaceuticals or chemical standards with aquatic toxicity is prohibited.
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PART 3: Step-by-Step Disposal Workflow

The following protocol segregates disposal based on the physical state of the material. Most
Avobenzone-13C3 is purchased as expensive milligram-level standards, meaning waste
volumes are low, but "rinsate" (cleaning residue) volumes can be high.

Scenario A: Pure Solid Substance (Expired or Degraded
Standards)

» Containment: Transfer the solid material into a wide-mouth high-density polyethylene
(HDPE) or glass jar.

e Labeling: Apply a hazardous waste label.
o Chemical Name: "Avobenzone-13C3 (Solid)"
o Hazard Checkbox: "Toxic to Aquatic Life" / "Irritant”
e Segregation: Place in the Solid Chemical Waste stream.

o Destruction: The EHS/Waste vendor will route this for Incineration, ensuring complete
thermal oxidation of the aromatic rings.

Scenario B: Liquid Standards (Dissolved in Solvents)

Common Solvents: Methanol, Acetonitrile, Acetone.
o Classification: The hazard is now driven by the solvent.

o Methanol/Acetonitrile:Ignitable (D001) and Toxic (F-listed if spent solvent rules apply).
o Collection: Pour into the laboratory's Organic Solvent Waste Carboy.

o Note: Ensure the carboy is compatible (HDPE or Safety Can).

o Halogenation Check: If dissolved in Dichloromethane (DCM), use the Halogenated Waste
stream. If in Methanol/Acetonitrile, use Non-Halogenated.
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e Record Keeping: Log the addition on the carboy's accumulation log (e.g., "50 mL Methanol
with trace Avobenzone-13C3").

Scenario C: Empty Containers & Rinsate

o Triple Rinse: Rinse the original vial 3 times with a compatible solvent (e.g., Methanol).

e Rinsate Disposal: Pour all rinsate into the Organic Solvent Waste container (Scenario B). Do

not pour rinsate down the sink.
o Defacing: Cross out the original label or mark "EMPTY."

» Glass Disposal: Place the clean, dry vial in the Broken Glass/Sharps container (unless it
contained P-listed waste, which Avobenzone is not).

PART 4: Visualized Decision Logic

The following diagram illustrates the decision matrix for researchers handling this isotope
standard.
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Figure 1: Decision tree for segregating Avobenzone-13C3 waste based on physical state and

solvent matrix.

PART 5: Spill Management & Decontamination
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In the event of a benchtop spill of Avobenzone-13C3 (solid or liquid):

o PPE Assessment: Wear nitrile gloves, lab coat, and safety glasses. Respiratory protection
(N95) is recommended for powder spills to prevent inhalation of dust.

e Dry Spill (Powder):

[¢]

Do not dry sweep (generates dust).[2]

[e]

Cover with a wet paper towel (dampened with water or methanol) to suppress dust.

[e]

Scoop up the material and the towel. Place in a sealable plastic bag.

(¢]

Label as "Solid Chemical Debris" and place in the solid waste bin.

o Wet Spill (Solution):
o Absorb with an inert material (vermiculite, spill pads, or paper towels).
o Place saturated absorbents into a sealable bag.

o Wipe the surface with ethanol or methanol to remove sticky residues (Avobenzone is
lipophilic and adheres to surfaces).

o Dispose of all cleanup materials as Hazardous Chemical Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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